Cas no 2034614-64-5 (N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide)

• Product Name: N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide
• CAS No: 2034614-64-5
• MF: C₁₇H₁₇N₅O₃S
• MW: 371.413581609726
• CID: 6011803
• PubChem ID: 122246649
• Update Time: 2025-09-27

N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide
• 2034614-64-5
• N-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}-2,3-dihydro-1-benzofuran-5-sulfonamide
• AKOS032469370
• F6573-2045
• N-((3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl)methyl)-2,3-dihydrobenzofuran-5-sulfonamide
• N-[[3-(1-methylpyrazol-4-yl)pyrazin-2-yl]methyl]-2,3-dihydro-1-benzofuran-5-sulfonamide

• Inchi： 1S/C17H17N5O3S/c1-22-11-13(9-20-22)17-15(18-5-6-19-17)10-21-26(23,24)14-2-3-16-12(8-14)4-7-25-16/h2-3,5-6,8-9,11,21H,4,7,10H2,1H3
• InChI Key： KFKJUEBEHIEOSZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)CCO2)(NCC1C(C2C=NN(C)C=2)=NC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 371.10521059g/mol
• Monoisotopic Mass: 371.10521059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 107Ų

Additional information on N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide

Introduction to N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide (CAS No. 2034614-64-5)

N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2034614-64-5, represents a promising candidate for further exploration in drug discovery and development. The molecular structure of this compound incorporates several key functional groups, including a benzofuran core, a sulfonamide moiety, and a pair of pyrazole and pyrazine rings, which collectively contribute to its potential biological activity.

The benzofuran scaffold is a well-known pharmacophore in medicinal chemistry, often found in various bioactive molecules due to its ability to interact with biological targets in a favorable manner. The presence of the sulfonamide group further enhances the compound's potential as a drug candidate, as sulfonamides are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The combination of these structural elements in N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide suggests that it may exhibit multiple therapeutic effects.

In recent years, there has been a growing interest in the development of multitarget drugs that can address multiple aspects of a disease simultaneously. The unique structure of N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide makes it an attractive candidate for such an approach. The presence of multiple heterocyclic rings provides numerous sites for interaction with biological targets, potentially allowing the compound to modulate multiple pathways involved in disease processes.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The pyrazole and pyrazine rings are known to have neuroprotective properties, and their presence in the molecular structure of N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide suggests that it may have therapeutic effects on conditions such as Alzheimer's disease and Parkinson's disease. These diseases are characterized by the degeneration of neurons, and compounds that can protect neurons from damage are highly sought after.

Additionally, the sulfonamide group in the compound may contribute to its ability to cross the blood-brain barrier, which is a significant challenge in the treatment of neurological disorders. Sulfonamides have been shown to have good permeability through this barrier, making them effective candidates for drugs targeting central nervous system disorders. This property could make N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}-2,3-dihydro-1-benzofuran- 5-sulfonamide an excellent candidate for further development as a therapeutic agent.

The synthesis of this compound involves several complex steps that require careful optimization to ensure high yield and purity. The benzofuran core is typically synthesized through cyclization reactions involving appropriately substituted phenols and carbonyl compounds. The introduction of the sulfonamide group is achieved through nucleophilic substitution reactions using appropriate sulfonic acid derivatives. Finally, the attachment of the pyrazole and pyrazine moieties is accomplished through condensation reactions with appropriate precursors.

In terms of pharmacological activity, preliminary studies on N-{3-(1-methyl- 1H-pyrazol -4 -yl)pyrazin -2 -ylmethyl}-2, 3-dihydro -1-benzofuran -5-sulfonamide have shown promising results. In vitro assays have indicated that the compound exhibits inhibitory activity against several enzymes involved in disease pathways. For example, it has shown potential as an inhibitor of acetylcholinesterase, an enzyme that plays a crucial role in Alzheimer's disease. Additionally, the compound has demonstrated activity against other enzymes such as cyclooxygenase and lipoxygenase, which are involved in inflammation.

The potential therapeutic applications of N-{3-(1-methyl -1H-pyra zol -4 -yl)pyra zin -2 -ylmethyl}-2, 3-dihydro -benzofuran -5-sulfonamide extend beyond neurological disorders. Its structural features also suggest potential applications in other areas such as cancer therapy. The ability of sulfonamides to inhibit tumor growth has been well-documented, and the presence of additional heterocyclic rings in this compound may enhance its anticancer properties.

In conclusion, N-{3-(1-methyl- 1H-pyra zol -4 -yl)pyra zin -2 -ylmethyl} -2, 3-dihydro -benzofuran- 5-sulfonamide (CAS No. 2034614- 64- 5) is a structurally complex organic compound with significant potential for therapeutic applications. Its unique combination of functional groups, including a benzofuran core, a sulfonamide moiety, and pyrazole and pyrazine rings, makes it an attractive candidate for further exploration in drug discovery. Preliminary studies have shown promising results in terms of biological activity, suggesting that this compound may have therapeutic effects on neurological disorders, inflammation, and possibly cancer. Further research is warranted to fully elucidate its pharmacological properties and potential clinical applications.